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Compound of Interest

Compound Name: 2-Isobutylpyrazine

Cat. No.: B1581957

An In-depth Technical Guide to the Safe Handling of 2-Isobutylpyrazine

Authored by Gemini, Senior Application Scientist

This guide provides comprehensive safety and handling information for 2-isobutylpyrazine
(CAS RN 29460-92-2) intended for researchers, scientists, and professionals in drug
development and related fields. The information herein is synthesized from authoritative safety
data sheets, regulatory guidance, and scientific literature to ensure a robust and trustworthy
resource.

Chemical Identity and Physicochemical Properties

2-Isobutylpyrazine, also known as pyrazine, (2-methylpropyl)-, is a heterocyclic organic
compound.[1] Its physicochemical properties are fundamental to understanding its behavior
and potential hazards in a laboratory setting. A summary of these properties is presented in
Table 1. The compound's flash point indicates that it is a combustible liquid, meaning it can
ignite when exposed to an ignition source at or above this temperature.[2] Its limited water
solubility and higher vapor pressure relative to non-volatile compounds necessitate specific
handling procedures to control vapor inhalation and prevent environmental release.[2]

Table 1: Physicochemical Properties of 2-Isobutylpyrazine
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Property Value Source(s)
CAS Number 29460-92-2 [2][3]
Molecular Formula CsH12N2 [1][3]
Molecular Weight 136.20 g/mol [1]
Appearance C.:ok')rless to pale yellow clear 2]
liquid

Odor Green, vegetable, fruity [2]

Boiling Point 190-191 °C @ 760 mm Hg [2]

Flash Point 70.56 °C (159.00 °F) TCC [2]

Vapor Pressure

0.736 mmHg @ 25 °C

(estimated)

[2]

Solubility

Soluble in alcohol. Water
solubility: 2123 mg/L @ 25 °C

(estimated).

[2]

Hazard Identification and Toxicological Profile

There is conflicting information regarding the formal GHS (Globally Harmonized System)

classification of 2-isobutylpyrazine. Some suppliers state that based on available data, the

classification criteria are not met and the product contains no substances considered

hazardous to health at their given concentration.[3] However, other sources provide a flash

point that classifies it as a combustible liquid.[2]

Given this ambiguity, a conservative approach is warranted. The primary physical hazard is its
combustibility. While specific toxicological data for 2-isobutylpyrazine is limited, information
from structurally similar pyrazine derivatives, such as 2-isobutyl-3-methoxypyrazine, indicates
potential for skin, eye, and respiratory irritation.[4] In high concentrations, vapors of related
compounds may cause anesthetic effects like headache, fatigue, and dizziness.[4] It is crucial
to note that no specific Occupational Exposure Limits (OELS) have been established by major
regulatory bodies like OSHA, NIOSH, or ACGIH for 2-isobutylpyrazine or its closely related
derivatives.[5][6][7]
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Therefore, all handling should proceed with the assumption that the substance is a combustible
liquid and a potential irritant. All personnel must be trained on the potential hazards before
handling the compound.

Laboratory Risk Assessment and Safe Handling
Workflow

A systematic approach to risk assessment is critical before any new experiment involving 2-
isobutylpyrazine. The following workflow provides a self-validating system to ensure safety.

Diagram: Risk Assessment & Handling Workflow
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Figure 1. Risk Assessment and Safe Handling Workflow for 2-Isobutylpyrazine
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Caption: Risk assessment workflow for 2-isobutylpyrazine.
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Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Causality: To minimize inhalation exposure and prevent the accumulation of flammable
vapors, all work must be conducted in a certified chemical fume hood with sufficient airflow.

e Protocol:

o

Verify that the chemical fume hood certification is current.

[¢]

Ensure safety showers and eyewash stations are accessible and unobstructed.[5]

[¢]

Remove all potential ignition sources (e.g., hot plates, open flames, non-intrinsically safe
equipment) from the work area.[5][8]

[¢]

Assemble all necessary apparatus and reagents before introducing the 2-
isobutylpyrazine.

2. Personal Protective Equipment (PPE):

o Causality: PPE provides the primary barrier against skin/eye contact and incidental
exposure. The choice of gloves is critical to prevent chemical permeation.

e Protocol:
o Eye Protection: Wear chemical safety goggles or a face shield.[5]

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Consult a
glove compatibility chart for suitability. Always inspect gloves for tears or holes before use.

[8]
o Body Protection: Wear a flame-resistant laboratory coat, long pants, and closed-toe shoes.
3. Chemical Handling:
o Causality: Proper handling techniques prevent spills and minimize vapor release.

e Protocol:
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[e]

Transport the chemical in a secondary container.

(¢]

When weighing or transferring, perform the operation in the fume hood.

[¢]

Keep the container tightly sealed when not in use to prevent vapor escape.[3][5]

[¢]

Use non-sparking tools for transfers if large quantities are involved.[8]
4. Storage:
o Causality: Proper storage is essential to prevent ignition and degradation of the chemical.
» Protocol:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

o Store away from heat, sparks, open flames, and strong oxidizing agents.[5][8]

o Ensure the storage location is compliant with regulations for combustible liquids.
Emergency Procedures
1. Accidental Release:

e Protocol:

o

Evacuate non-essential personnel from the immediate area.

o Ensure ventilation is adequate and eliminate all ignition sources.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite, or commercial sorbent).[9]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area thoroughly.

2. Fire:
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e Protocol:

o For small fires, use a dry chemical, carbon dioxide (CO3), or alcohol-resistant foam
extinguisher.[9]

o For large fires, evacuate the area and contact emergency services.
o Cool endangered containers with a water spray if it can be done without risk.[10]
3. First Aid:

e Protocol:

o

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[3]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
develops or persists.[3][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Seek immediate medical attention.[3][9]

Waste Disposal
All waste containing 2-isobutylpyrazine must be treated as hazardous chemical waste.
e Protocol:

o Collect all waste (including contaminated absorbent material and disposable PPE) in a
clearly labeled, sealed container.

o Dispose of the waste through your institution's environmental health and safety (EHS)
office, following all local, state, and federal regulations.
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o Do not discharge into drains or the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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